molecular formula C12H7Br2F2N B8373990 2-Bromo-6-(4-bromo-2,6-difluorobenzyl)pyridine

2-Bromo-6-(4-bromo-2,6-difluorobenzyl)pyridine

Cat. No.: B8373990
M. Wt: 362.99 g/mol
InChI Key: WINZUHKHYMHAAZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Bromo-6-(4-bromo-2,6-difluorobenzyl)pyridine is a useful research compound. Its molecular formula is C12H7Br2F2N and its molecular weight is 362.99 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H7Br2F2N

Molecular Weight

362.99 g/mol

IUPAC Name

2-bromo-6-[(4-bromo-2,6-difluorophenyl)methyl]pyridine

InChI

InChI=1S/C12H7Br2F2N/c13-7-4-10(15)9(11(16)5-7)6-8-2-1-3-12(14)17-8/h1-5H,6H2

InChI Key

WINZUHKHYMHAAZ-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=NC(=C1)Br)CC2=C(C=C(C=C2F)Br)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 5-bromo-2-(bromomethyl)-1,3-difluorobenzene (from Step B above, 18.5 g, 65.17 mmol) in THF (400 mL) was added 100 mL of Zn/THF solution (5 g Zn/100 mL, 76.46 mmol) at 0° C. The mixture was warmed to room temperature and stirred for 30 minutes. To this reaction was added 2,6-dibromo pyridine (15.44 g, 65.17 mmol) and tetrakis(triphenylphosphine)palladium (7.51 g, 6.51 mmol), and heated to 90° C. for 1 hr. The reaction was monitor by LCMS. After cooling to room temperature, the reaction was quenched with aqueous NH4Cl, and diluted with EtOAc. The organic layer was washed with water (3×), brine (3×), dried over MgSO4, and condensed in vacuo to yield a yellow oil. The crude residue was purified via silica gel chromatography to give the title compound (16 g).
Quantity
18.5 g
Type
reactant
Reaction Step One
Name
Quantity
400 mL
Type
solvent
Reaction Step One
Name
Zn THF
Quantity
100 mL
Type
catalyst
Reaction Step One
Quantity
15.44 g
Type
reactant
Reaction Step Two
Quantity
7.51 g
Type
catalyst
Reaction Step Two

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